Cas no 61920-48-7 (1,3-Dioxane, 2,2-diethyl-5,5-dimethyl-4-(1-methylethyl)-)

• Product Name: 1,3-Dioxane, 2,2-diethyl-5,5-dimethyl-4-(1-methylethyl)-
• CAS No: 61920-48-7
• MF: C₁₃H₂₆O₂
• MW: 214.344344615936
• CID: 463095
• PubChem ID: 23343580
• Update Time: 2025-04-19

1,3-Dioxane, 2,2-diethyl-5,5-dimethyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane, 2,2-diethyl-5,5-dimethyl-4-(1-methylethyl)-
• 2,2-diethyl-5,5-dimethyl-4-propan-2-yl-1,3-dioxane
• SCHEMBL11464433
• 61920-48-7
• DTXSID10633207
• 2,2-Diethyl-5,5-dimethyl-4-(propan-2-yl)-1,3-dioxane

• Inchi： 1S/C13H26O2/c1-7-13(8-2)14-9-12(5,6)11(15-13)10(3)4/h10-11H,7-9H2,1-6H3
• InChI Key： CHDWHRVQAASQBA-UHFFFAOYSA-N
• SMILES： O1C(CC)(CC)OCC(C)(C)C1C(C)C

Computed Properties

• Exact Mass: 214.19338
• Monoisotopic Mass: 214.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46